Cas no 898759-19-8 (1,3-Dichloro-5-(1,3-dioxolan-2-ylmethyl)benzene)

• Product Name: 1,3-Dichloro-5-(1,3-dioxolan-2-ylmethyl)benzene
• CAS No: 898759-19-8
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• MDL: MFCD04117655
• CID: 994022
• PubChem ID: 24727767
• Update Time: 2025-10-29

1,3-Dichloro-5-(1,3-dioxolan-2-ylmethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-DICHLORO-5-(1,3-DIOXOLAN-2-YLMETHYL)BENZENE
• 2-[(3,5-dichlorophenyl)methyl]-1,3-dioxolane
• DTXSID50645869
• AKOS016023368
• MFCD04117655
• 898759-19-8
• 1,3-Dioxolane, 2-[(3,5-dichlorophenyl)methyl]-
• 1,3-Dichloro-5-(1,3-dioxolan-2-ylmethyl)benzene

• MDL： MFCD04117655
• Inchi： 1S/C10H10Cl2O2/c11-8-3-7(4-9(12)6-8)5-10-13-1-2-14-10/h3-4,6,10H,1-2,5H2
• InChI Key： XFEXAYIHSIXNGT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CC1OCCO1)Cl

Computed Properties

• Exact Mass: 232.00600
• Monoisotopic Mass: 232.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.347
• Boiling Point: 309.2°C at 760 mmHg
• Flash Point: 120.2°C
• Refractive Index: 1.56
• PSA: 18.46000
• LogP: 2.90880

Additional information on 1,3-Dichloro-5-(1,3-dioxolan-2-ylmethyl)benzene

Comprehensive Overview of 1,3-Dichloro-5-(1,3-dioxolan-2-ylmethyl)benzene (CAS No. 898759-19-8)

1,3-Dichloro-5-(1,3-dioxolan-2-ylmethyl)benzene (CAS No. 898759-19-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This compound, characterized by its dichlorobenzene core and dioxolane functional group, is widely utilized in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C₁₀H₁₀Cl₂O₂, reflects a balanced combination of reactivity and stability, making it a valuable intermediate in synthetic chemistry.

The growing interest in 1,3-Dichloro-5-(1,3-dioxolan-2-ylmethyl)benzene is partly driven by its role in the development of sustainable chemicals and green synthesis methods. Researchers are increasingly exploring its potential as a building block for eco-friendly materials, aligning with global trends toward environmental sustainability. Questions such as "How is 1,3-Dichloro-5-(1,3-dioxolan-2-ylmethyl)benzene synthesized?" and "What are its industrial applications?" are frequently searched, highlighting the compound's relevance in both academic and industrial settings.

From a structural perspective, the presence of the dioxolane ring in 1,3-Dichloro-5-(1,3-dioxolan-2-ylmethyl)benzene enhances its solubility in polar solvents, which is critical for reactions requiring homogeneous conditions. This feature is particularly advantageous in pharmaceutical synthesis, where precise control over reaction kinetics is essential. Additionally, the dichlorobenzene moiety contributes to the compound's stability under various conditions, making it suitable for long-term storage and transportation.

In the context of material science, 1,3-Dichloro-5-(1,3-dioxolan-2-ylmethyl)benzene is often employed as a precursor for polymers and coatings. Its ability to undergo cross-linking reactions has led to innovations in high-performance materials, such as adhesives and sealants. These applications are particularly relevant to industries seeking alternatives to traditional petrochemical-derived products, addressing the demand for bio-based materials.

The synthesis of 1,3-Dichloro-5-(1,3-dioxolan-2-ylmethyl)benzene typically involves multi-step reactions, including Friedel-Crafts alkylation and halogenation. Advanced techniques like microwave-assisted synthesis have been explored to improve yield and reduce reaction times, reflecting the compound's adaptability to modern process optimization strategies. Such innovations are frequently discussed in forums and publications focused on organic chemistry advancements.

Safety and handling of 1,3-Dichloro-5-(1,3-dioxolan-2-ylmethyl)benzene are also critical topics. While it is not classified as a hazardous material, proper storage in airtight containers away from moisture and light is recommended to maintain its integrity. This aligns with broader industry standards for chemical storage best practices, a subject of frequent queries among laboratory professionals.

In summary, 1,3-Dichloro-5-(1,3-dioxolan-2-ylmethyl)benzene (CAS No. 898759-19-8) stands out as a multifunctional compound with significant potential across diverse fields. Its unique properties, combined with the growing emphasis on sustainable chemistry, ensure its continued relevance in research and industrial applications. As innovations in synthesis and applications emerge, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.